2-Amino-5-chloro-3-fluoropyridine
Cat. No. B1279587
Key on ui cas rn:
246847-98-3
M. Wt: 146.55 g/mol
InChI Key: FPUPPVDVOFJSEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[cH:3][c:4]([F:9])[c:5]([F:8])[n:6][cH:7]1.[NH4+:10].[OH-:11]>>[Cl:1][c:2]1[cH:3][c:4]([F:9])[c:5]([NH2:10])[n:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
Fc1cc(Cl)cnc1F
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
[NH4+]
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
[OH-]
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Outcomes
Product
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Name
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|
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Type
|
product
|
|
Smiles
|
Nc1ncc(Cl)cc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
